Cas no 380653-63-4 (1H-Benzimidazole,2-(1H-pyrazol-3-yl)-)

• Product Name: 1H-Benzimidazole,2-(1H-pyrazol-3-yl)-
• CAS No: 380653-63-4
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 298356
• PubChem ID: 763936
• Update Time: 2025-04-19

1H-Benzimidazole,2-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(1H-pyrazol-3-yl)-
• 2-(1H-Pyrazol-3-yl)-1H-benzimidazole
• 2-(1H-pyrazol-3-yl)-1H-1,3-benzodiazole
• CHEMBL495758
• FT-0757275
• pyrazole-benzimidazole, 16
• C26MF22L5F
• SCHEMBL546102
• 2-(1H-pyrazol-5-yl)-1H-benzimidazole
• 380653-63-4
• 2-(1H-Pyrazol-3-yl)-1H-benzo(d)imidazole
• JMC52379 Compound 5
• UNII-C26MF22L5F
• DB08065
• NS00069990
• 2-(1H-pyrazol-3yl)-1H-benzoimidazole
• pyrazolylbenzimidazole
• PD004821
• 1H-Benzimidazole, 2-(1H-pyrazol-3-yl)-
• IYTGPPNUOLLGBE-UHFFFAOYSA-N
• AKOS012380685
• BDBM24637
• L0D
• 2-(1H-Pyrazol-5-yl)-1H-1,3-benzodiazole
• Q27097297
• 2-(1H-pyrazol-3-yl)-1H-benzo[d]imidazole
• 2w1d

• Inchi： 1S/C10H8N4/c1-2-4-8-7(3-1)12-10(13-8)9-5-6-11-14-9/h1-6H,(H,11,14)(H,12,13)
• InChI Key： IYTGPPNUOLLGBE-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=NN2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 184.07504
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.36